![molecular formula C14H7ClO4S B1596588 2-Anthraquinonesulfonyl chloride CAS No. 2381-23-9](/img/structure/B1596588.png)
2-Anthraquinonesulfonyl chloride
Overview
Description
2-Anthraquinonesulfonyl chloride is a chemical compound used in scientific research . It is also known as 9,10-dioxoanthracene-2-sulfonyl chloride .
Molecular Structure Analysis
The molecular formula of this compound is C14H7ClO4S . Its average mass is 306.721 Da and its monoisotopic mass is 305.975342 Da .Chemical Reactions Analysis
This compound has been used as a derivatization reagent for amines . The derivatives are stable and readily amenable to analysis by normal-phase (NP) and reversed-phase (RP) high-performance liquid chromatography (HPLC) .Scientific Research Applications
Polymer Modification
Biswas, Mazumdar, and Mitra (1988) explored the reaction of benzene and anthraquinonesulfonyl chlorides with poly-N-vinylcarbazole, using Friedel-Crafts catalysts. This process led to the formation of sulfonyl derivatives of the polymer, characterized by various analytical methods, including IR spectroscopy and thermogravimetric analysis. This research demonstrates the utility of anthraquinonesulfonyl chloride in polymer modification and characterization (Biswas, Mazumdar, & Mitra, 1988).
Electrochemical Applications
Komura, Mori, Yamaguti, and Takahasi (1997) investigated the electrostatic incorporation of anthraquinonesulfonate ions into polypyrrole films containing pyridinium groups. They found that these films significantly increased voltammetric peak currents of anthraquinone derivatives, demonstrating their potential in electrocatalysis and electrochemical applications (Komura et al., 1997).
Energy Storage
Scharf and Weitz (1979) studied the photooxidation of chloride to chlorine using anthraquinonesulfonic and -methanosulfonic acid. Their findings indicated that these compounds could store absorbed light energy as chemical energy, suggesting a potential application of anthraquinonesulfonyl chloride derivatives in solar energy storage and conversion (Scharf & Weitz, 1979).
Analytical Chemistry
Feng, Uno, Goto, Zhang, and An (2002) synthesized a new sulfonating agent, anthraquinone-2-sulfonyl chloride, and explored its applications in analytical chemistry. They demonstrated its versatility as a derivatization reagent for amines, enhancing their detectability and analysis via high-performance liquid chromatography (HPLC) (Feng et al., 2002).
Redox Flow Batteries
Lee, Permatasari, and Kwon (2020) utilized anthraquinone-2,7-disulfonic acid in conjunction with ferrocyanide as a redox couple for neutral aqueous redox flow batteries. This study highlights the potential of anthraquinone derivatives in energy storage systems, particularly in redox flow batteries (Lee, Permatasari, & Kwon, 2020).
Electrode Modification
Degrand and Miller (1981) prepared anthraquinone polymers by condensation with 2-anthraquinonecarbonylchloride and studied their adsorption on electrodes. Their research provides insights into the potential of anthraquinonesulfonyl chloride derivatives for modifying electrode surfaces, impacting electrochemical sensing and energy devices (Degrand & Miller, 1981).
Safety and Hazards
In case of inhalation, the victim should be moved into fresh air and given artificial respiration if not breathing . Skin contact requires immediate removal of contaminated clothing and washing off with soap and plenty of water . Eye contact requires rinsing with pure water for at least 15 minutes . In case of ingestion, the mouth should be rinsed with water, vomiting should not be induced, and immediate medical attention should be sought .
Future Directions
Anthraquinonesulfonyl chloride exhibits high perplexity due to its complex structure, allowing for diverse applications. It has been used to facilitate electron transfer from electrodes in Shewanella oneidensis . Furthermore, anthraquinone-based compounds are being researched for their potential as anticancer agents .
Mechanism of Action
Target of Action
Anthraquinones, including 2-Anthraquinonesulfonyl chloride, are known to target essential cellular proteins . They form the core of various anticancer agents . The primary targets of anthraquinones include key proteins such as kinases, topoisomerases, telomerases, matrix metalloproteinases, and G-quadruplexes involved in the viability of cancer cells .
Mode of Action
Studies on similar compounds, such as cationic anthraquinone analogs (caas), reveal that these compounds trigger apoptosis by generating extensive reactive oxygen species (ros) . The generation of extensive ROS causes oxidative stress, decrease in mitochondrial membrane potential, depletion of glutathione (GSH), and release of caspase-3, which ultimately kills cancer cells by programmed apoptosis .
Biochemical Pathways
Anthraquinones are synthesized in plants through two major biosynthetic pathways: the shikimate or chorismate pathway and the polyketide pathway . In the shikimate pathway, anthraquinone with one hydroxylated ring is formed, whereas, in the polyketide pathway, the octaketide chain forms hydroxylated anthraquinones .
Pharmacokinetics
Anthraquinones are generally absorbed mainly in the intestines . The duration of action of a typical oral dose of anthraquinones is around 1 hour, while higher doses may be effective for up to 6 hours .
Result of Action
The result of action of this compound is primarily the induction of apoptosis in cancer cells . This is achieved through the generation of reactive oxygen species, causing oxidative stress, decrease in mitochondrial membrane potential, depletion of glutathione, and release of caspase-3 .
Action Environment
The action environment can significantly influence the efficacy and stability of this compound. For instance, high quinone and low oxygen concentrations favor the production of monohydroxy-anthraquinone sulfonates, while low quinone and high oxygen concentrations result in preferential formation of dihydroxylated derivatives of the quinone .
Biochemical Analysis
Biochemical Properties
2-Anthraquinonesulfonyl chloride, like other anthraquinones, is known to interact with various biomolecules. Anthraquinones are known to inhibit cancer progression by targeting essential cellular proteins
Cellular Effects
Anthraquinones have been reported to have effects on various types of cells and cellular processes. They have been found to have anti-inflammatory, anti-oxidation, antibacterial, antiviral, anti-osteoporosis, and anti-tumor effects
Molecular Mechanism
The molecular mechanism of action of this compound is not well-understood. It is known that anthraquinones generally exert their effects at the molecular level through interactions with biomolecules. For instance, they can inhibit cancer progression by targeting essential cellular proteins
Metabolic Pathways
Anthraquinones are known to be involved in various metabolic pathways. For instance, it is reported that two major biosynthetic pathways occur in plants for anthraquinone biosynthesis: the shikimate or chorismate and the polyketide pathway
properties
IUPAC Name |
9,10-dioxoanthracene-2-sulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7ClO4S/c15-20(18,19)8-5-6-11-12(7-8)14(17)10-4-2-1-3-9(10)13(11)16/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDFCHANCMRCOQT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C=C(C=C3)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7ClO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40277890 | |
Record name | 2-Anthraquinonesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40277890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2381-23-9 | |
Record name | 2-Anthraquinonesulfonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2381-23-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Anthraquinonesulfonyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002381239 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Anthraquinonesulfonyl chloride | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=4634 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Anthraquinonesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40277890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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